Explore by Application Chemistry & Biochemicals| Smolecule

Boc-D-1-Nal-OH

Boc-3-(1-naphthyl)-D-alanine is a chemical compound commonly used in scientific research. It exhibits high perplexity due to its complex structure and versatile applications. This compound aids in studying various biological processes, drug synthesis, and peptide modification. Its burstiness lies in the diverse ways it can be utilized, making it a valuable tool for researchers.

CAS No.:76932-48-4

Molecular Formula:C18H21NO4

Molecular Weight:315.4 g/mol

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Boc-Phe(4-Me)-OH

"Boc-4-methyl-L-phenylalanine is a chemical compound used in scientific research. It offers immense potential in drug development due to its unique structural properties and diverse applications in the synthesis of pharmaceuticals."

CAS No.:80102-26-7

Molecular Formula:C15H21NO4

Molecular Weight:279,34 g/mole

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Boc-L-cyclohexylglycine

Introducing Boc-L-cyclohexylglycine, a fascinating chemical compound with diverse applications in scientific research. Explore its potential in various fields, from drug discovery to peptide synthesis. Unleash the power of Boc-L-cyclohexylglycine for groundbreaking experiments.

CAS No.:109183-71-3

Molecular Formula:C13H23NO4

Molecular Weight:257,35*181,34 g/mole

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Boc-Ala-ONp

Boc-Ala-ONp is a unique chemical compound widely used in scientific research. It possesses diverse applications ranging from peptide synthesis to drug discovery. Its versatility makes it an indispensable tool for scientists exploring new frontiers in various fields.

CAS No.:2483-49-0

Molecular Formula:C14H18N2O6

Molecular Weight:310.3 g/mol

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Boc-3,4-dichloro-L-phenylalanine

Boc-3,4-dichloro-L-phenylalanine is a chemical compound used in scientific research. It offers a myriad of applications, aiding in the development of new drugs, studying protein synthesis, and exploring potential therapeutic interventions. Its unique properties make it a valuable tool for scientific investigations.

CAS No.:80741-39-5

Molecular Formula:C14H17Cl2NO4

Molecular Weight:334.2 g/mol

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